Cas no 152754-32-0 ((S)-Ethyl 1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate)

(S)-Ethyl 1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate is a chiral piperidine derivative featuring a cyclohexyl-oxoacetyl substituent, making it a valuable intermediate in organic synthesis and pharmaceutical research. Its stereospecific structure enhances its utility in asymmetric synthesis, particularly in the development of bioactive compounds. The ethyl ester group improves solubility and reactivity, facilitating further functionalization. This compound’s rigid cyclohexyl moiety contributes to conformational stability, which is advantageous in designing stereochemically defined molecules. Its applications include serving as a precursor for peptidomimetics and other pharmacologically relevant scaffolds. High purity and well-defined stereochemistry ensure reproducibility in research and industrial applications.
(S)-Ethyl 1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate structure
152754-32-0 structure
Product Name:(S)-Ethyl 1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate
CAS No:152754-32-0
MF:C16H25NO4
MW:295.374005079269
CID:842984
PubChem ID:71351175
Update Time:2025-06-07

(S)-Ethyl 1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • (S)-Ethyl 1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate
    • ethyl (2S)-1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate
    • 2-Piperidinecarboxylic acid, 1-(cyclohexyloxoacetyl)-, ethyl ester, (2S)-
    • AK127579
    • CTK0B1284
    • KB-211697
    • DTXSID90776924
    • DB-336369
    • Ethyl (2S)-1-[cyclohexyl(oxo)acetyl]piperidine-2-carboxylate
    • ethyl (S)-1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate
    • 152754-32-0
    • (S)-Ethyl1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate
    • Inchi： 1S/C16H25NO4/c1-2-21-16(20)13-10-6-7-11-17(13)15(19)14(18)12-8-4-3-5-9-12/h12-13H,2-11H2,1H3/t13-/m0/s1
    • InChI Key： DZIVTOOJQNAGGM-ZDUSSCGKSA-N
    • SMILES： O=C(C(N1CCCC[C@H]1C(=O)OCC)=O)C1CCCCC1

Computed Properties

  • Exact Mass: 295.17835828g/mol
  • Monoisotopic Mass: 295.17835828g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 6
  • Complexity: 401
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 63.7Ų

(S)-Ethyl 1-(2-cyclohexyl-2-oxoacetyl)piperidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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Chemenu
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